Cas no 2229215-53-4 (3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine
• CAS No: 2229215-53-4
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6423409
• PubChem ID: 165689059
• Update Time: 2025-05-20

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine
• 2229215-53-4
• EN300-1767022

• Inchi： 1S/C13H19NOS/c1-2-6-13-11(5-1)12(9-16-13)15-10-4-3-7-14-8-10/h9-10,14H,1-8H2
• InChI Key： KDTCEFJPADCBBV-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)OC1CNCCC1

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine

Exploring the Potential of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine (CAS No. 2229215-53-4) in Modern Research

In the ever-evolving landscape of chemical research, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine (CAS No. 2229215-53-4) has emerged as a compound of significant interest. This molecule, characterized by its unique benzothiophene and piperidine moieties, offers a versatile scaffold for pharmaceutical and material science applications. Researchers are increasingly drawn to its structural complexity, which enables interactions with various biological targets, making it a promising candidate for drug discovery.

The compound's CAS number 2229215-53-4 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine, highlights the fusion of a tetrahydrobenzothiophene core with a piperidine ring, a combination that enhances its stability and bioavailability. This structural feature aligns with current trends in medicinal chemistry, where hybrid molecules are designed to optimize pharmacokinetic properties.

Recent advancements in AI-driven drug discovery have spotlighted compounds like 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine due to their potential in targeting G-protein-coupled receptors (GPCRs) and ion channels. These targets are pivotal in treating neurological and metabolic disorders, areas of high demand in healthcare. The compound's benzothiophene moiety, in particular, is known for its role in modulating receptor activity, making it a hotspot for computational modeling and virtual screening.

From a synthetic perspective, the preparation of CAS 2229215-53-4 involves multi-step organic transformations, often leveraging cross-coupling reactions and heterocyclic chemistry. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in industrial and academic settings. Researchers are also exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry and green synthesis.

Beyond pharmaceuticals, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine has potential applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, a field gaining traction due to the global push for renewable energy solutions.

In summary, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yloxy)piperidine (CAS No. 2229215-53-4) represents a multifaceted compound with broad applicability. Its integration into drug discovery pipelines and advanced materials underscores its importance in contemporary research. As scientific inquiries continue to expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.